Cas no 1806787-08-5 (2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806787-08-5
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4849624
• Update Time: 2025-11-02

2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H9F2N3O/c1-13-5-3(6(8)9)2-12-7(11)4(5)10/h2,6H,10H2,1H3,(H2,11,12)
• InChI Key： OYYHJLBIDSVQJY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1OC)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.4
• Topological Polar Surface Area: 74.2

Additional information on 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine

Comprehensive Guide to 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806787-08-5): Properties, Applications, and Market Insights

2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806787-08-5) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and methoxy substitution, making it a valuable intermediate for drug discovery and material science. Its molecular formula is C₇H₉F₂N₃O, and it exhibits distinct physicochemical properties that cater to advanced synthetic applications.

The growing demand for fluorinated pyridine compounds in medicinal chemistry has placed 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine in the spotlight. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in designing next-generation small-molecule therapeutics, aligning with the industry's focus on precision medicine and targeted drug delivery systems.

From a synthetic perspective, the difluoromethyl group in this compound enhances metabolic stability and bioavailability—a critical factor in pharmaceutical development. Its methoxy and diamino functionalities further enable diverse chemical modifications, making it adaptable for high-throughput screening libraries. These attributes answer frequent search queries like "fluorinated pyridine uses in drug design" and "advantages of difluoromethyl in medicinal chemistry."

In agrochemical applications, 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine serves as a precursor for crop protection agents. Its structural motifs are leveraged to develop herbicides and fungicides with improved environmental profiles. This aligns with the global trend toward sustainable agriculture, addressing search trends such as "eco-friendly agrochemical intermediates" and "fluorine in pesticide innovation."

The market for pyridine-based intermediates is projected to grow at a CAGR of 5.8% (2023–2030), driven by demand from Asia-Pacific pharmaceutical hubs. CAS No. 1806787-08-5 is increasingly stocked by specialty chemical suppliers to support R&D in bioconjugation and proteomics. Analytical data (HPLC, NMR) confirms its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile scaffold. Computational modeling studies suggest its potential in fragment-based drug discovery—a hot topic in AI-driven drug development forums. FAQs like "how to modify pyridine cores for better binding affinity" find relevance here, emphasizing the compound's role in rational drug design.

Handling and storage recommendations include protection from moisture and storage at 2–8°C under inert atmosphere. While not classified as hazardous, standard laboratory safety protocols for amino-pyridine derivatives should be followed. This information responds to common searches such as "stability of diamino pyridines" and "best practices for handling fluorinated heterocycles."

In summary, 2,3-Diamino-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806787-08-5) represents a cutting-edge chemical tool with cross-disciplinary applications. Its combination of fluorine chemistry and heterocyclic versatility positions it as a key player in addressing contemporary challenges in life sciences and green chemistry.